Cas no 10163-62-9 (Phosphorothioic acid,O,O-dibutyl ester)

• Product Name: Phosphorothioic acid,O,O-dibutyl ester
• CAS No: 10163-62-9
• MF: C₈H₁₉O₃PS
• MW: 226.27342247963
• CID: 220111
• PubChem ID: 82418
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dibutyl ester
• Dibutoxy-hydroxy-sulfanylidenephosphorane
• O,O-dibutyl hydrogen thiophosphate
• O,O-dibutyl hydrogen phosphorothioate
• Einecs 233-434-6
• Thiophosphoric acid hydrogen O,O-dibutyl ester
• dibutoxy-hydroxy-sulfanylidene-lambda5-phosphane
• 10163-62-9
• SCHEMBL39671
• NSC289210
• DTXSID40144078
• NSC289211
• NSC-289211
• NS00023075
• dibutylthiophosphoric acid
• NSC289201
• NSC-289210
• NSC-289201

• Inchi： 1S/C8H19O3PS/c1-3-5-7-10-12(9,13)11-8-6-4-2/h3-8H2,1-2H3,(H,9,13)
• InChI Key： CCLBBCBPHBBKKD-UHFFFAOYSA-N
• SMILES： S=P(O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 226.07937
• Monoisotopic Mass: 226.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.115
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.486
• PSA: 38.69
• LogP: 3.48470